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For researchers, scientists, and drug development professionals, ensuring safety during the

handling of hazardous materials is paramount. A comprehensive Personal Protective

Equipment (PPE) program is a critical component of laboratory safety and chemical handling

protocols. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to foster a culture of safety and build trust in laboratory

practices.

Understanding PPE Levels for Hazardous Materials
The Occupational Safety and Health Administration (OSHA) has designated four levels of PPE

to protect against hazardous materials. The selection of a specific level is contingent upon the

nature and concentration of the hazardous substance, the likelihood of exposure, and the

specific tasks to be performed.[1][2][3][4]
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PPE Level Description Typical Ensemble When to Use

Level A

Highest level of

respiratory, skin, and

eye protection.[1][2][3]

[4]

- Positive-pressure,

full-facepiece self-

contained breathing

apparatus (SCBA) or

supplied-air respirator

with escape SCBA.[2]

[3][4] - Fully

encapsulating

chemical-protective

suit.[1][2][3] - Inner

and outer chemical-

resistant gloves.[2][3]

[4] - Chemical-

resistant boots with

steel toe and shank.

[2][3]

Required for high

concentrations of

atmospheric vapors,

gases, or particulates,

or when there is a

high potential for skin

contact with harmful

materials.[2]

Level B

Highest level of

respiratory protection

with less skin

protection than Level

A.[1][2][3]

- Positive-pressure,

full-facepiece SCBA or

supplied-air respirator

with escape SCBA.[2]

[3][4] - Hooded,

chemical-resistant

clothing (e.g., splash

suit, disposable

coveralls).[2][3][4] -

Inner and outer

chemical-resistant

gloves.[2][5] -

Chemical-resistant

boots with steel toe

and shank.[2][5]

Used when the

highest level of

respiratory protection

is necessary, but a

lesser degree of skin

protection is required.

[2] It is the minimum

level recommended

for initial site entries

until hazards are

further identified.[5]

Level C Air-purifying

respirators are used

when the airborne

contaminants are

- Full-face or half-

mask air-purifying

respirator (APR).[2][5]

- Hooded, chemical-

To be worn when the

concentration and

type of airborne

substance are known
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known and the criteria

for using such

respirators are met.[2]

[3]

resistant clothing.[2][5]

- Inner and outer

chemical-resistant

gloves.[2][5] -

Chemical-resistant

boots with steel toe

and shank.[2][5]

and the criteria for

using air-purifying

respirators are met.[2]

[5]

Level D

Minimal protection;

essentially a work

uniform.[1][2][6]

- Coveralls.[2][6] -

Safety glasses. -

Safety shoes/boots.[2]

[6] - Gloves as

needed.[2]

Used for nuisance

contamination only

and should not be

worn on any site

where respiratory or

skin hazards exist.[2]

[6]

Chemical Resistance of Glove Materials
The selection of appropriate gloves is critical for hand protection.[7] Breakthrough time (the

time it takes for a chemical to permeate the glove material) and degradation (the change in the

physical properties of the glove material upon contact with a chemical) are key factors to

consider.[8][9][10]

Glove Material Recommended For Not Recommended For

Nitrile
Oils, greases, some solvents,

mild acids and bases.[11][12]

Ketones, strong acids,

chlorinated solvents.[11]

Latex (Natural Rubber)
Water-based solutions, alkalis,

alcohols.[11][12]

Oils, solvents, ozone, oxidizing

acids.[11]

Neoprene
Acids, bases, alcohols,

petroleum products.[11][12]

Halogenated hydrocarbons

(e.g., chloroform).[11]

PVC (Polyvinyl Chloride)
Acids, alkalis, and some

solvents.[12]
Varies by specific formulation.

Butyl Solvents.[13] General purpose use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://arcwoodenviro.com/news/ppe-levels-of-protection/
https://www.beelinepurchasing.com/blogs/news/the-four-levels-of-osha-ppe-what-you-need-to-know
https://arcwoodenviro.com/news/ppe-levels-of-protection/
https://chemm.hhs.gov/ppe.htm
https://arcwoodenviro.com/news/ppe-levels-of-protection/
https://chemm.hhs.gov/ppe.htm
https://arcwoodenviro.com/news/ppe-levels-of-protection/
https://chemm.hhs.gov/ppe.htm
https://arcwoodenviro.com/news/ppe-levels-of-protection/
https://chemm.hhs.gov/ppe.htm
https://www.natlenvtrainers.com/blog/article/hazmat-protection-levels/
https://arcwoodenviro.com/news/ppe-levels-of-protection/
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://arcwoodenviro.com/news/ppe-levels-of-protection/
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://arcwoodenviro.com/news/ppe-levels-of-protection/
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://arcwoodenviro.com/news/ppe-levels-of-protection/
https://arcwoodenviro.com/news/ppe-levels-of-protection/
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.hazchemsafety.com/choose-right-ppe-for-chemical-handling/
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20VWR.pdf
https://www.ccohs.ca/oshanswers/prevention/ppe/gloves.pdf
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://safetyware.com/chemical-resistant-glove-guide-choosing-the-right-material-for-protection/
https://www.hanvosafety.com/everything-you-need-to-know-about-chemical-resistant-gloves/
https://safetyware.com/chemical-resistant-glove-guide-choosing-the-right-material-for-protection/
https://safetyware.com/chemical-resistant-glove-guide-choosing-the-right-material-for-protection/
https://www.hanvosafety.com/everything-you-need-to-know-about-chemical-resistant-gloves/
https://safetyware.com/chemical-resistant-glove-guide-choosing-the-right-material-for-protection/
https://safetyware.com/chemical-resistant-glove-guide-choosing-the-right-material-for-protection/
https://www.hanvosafety.com/everything-you-need-to-know-about-chemical-resistant-gloves/
https://safetyware.com/chemical-resistant-glove-guide-choosing-the-right-material-for-protection/
https://www.hanvosafety.com/everything-you-need-to-know-about-chemical-resistant-gloves/
https://allanchem.com/choose-ppe-chemical-work/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This table provides general guidance. Always consult the manufacturer's specific chemical

resistance chart for the gloves you are using.[14]

Breakthrough Times for Chemical Protective Clothing
Breakthrough time is a critical metric for determining the safe use duration of chemical

protective clothing.[9] It is defined as the time elapsed between the initial contact of a chemical

with the outside surface of the material and the detection of that chemical on the inside surface.

[8][9]

Material Chemical Class
Typical Breakthrough Time
Range

Tychem® Varies by specific product

Can range from minutes to

>480 minutes for a wide range

of chemicals.

Neoprene
Acids, bases, organic

compounds

Generally provides good to

excellent protection with

breakthrough times often

exceeding 60 minutes.

Butyl Rubber Esters, ketones, aldehydes

Offers excellent resistance to

many polar organic

compounds, often with

breakthrough times of several

hours.

Viton®
Aromatic and chlorinated

hydrocarbons

Provides superior resistance to

many aggressive chemicals,

with long breakthrough times.

Note: These are generalized values. Specific breakthrough times are chemical and

manufacturer-dependent and can be influenced by temperature, pressure, and concentration.

Always refer to the manufacturer's data.[15][16]
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Protocol for Donning and Doffing of PPE
Proper donning and doffing procedures are crucial to prevent contamination.[17][18][19][20]

Donning Sequence:

Hand Hygiene: Perform thorough hand washing.[20]

Shoe Covers (if applicable): Put on shoe covers.[20]

Gown or Coveralls: Don the gown or coveralls, ensuring complete coverage.[18][20]

Mask or Respirator: Place and secure the mask or respirator. Perform a seal check if using a

respirator.[20]

Eye and Face Protection: Put on goggles or a face shield.[20]

Gloves: Don gloves, ensuring the cuffs overlap the sleeves of the gown or coveralls.[20]

Doffing Sequence (to minimize contamination):

Gloves: Remove gloves using the glove-in-glove technique.[17]

Gown or Coveralls: Remove the gown or coveralls by turning them inside out and rolling

them away from the body.[17]

Hand Hygiene: Perform hand hygiene.[20]

Eye and Face Protection: Remove goggles or face shield from the back to the front.[17][20]

Mask or Respirator: Remove the mask or respirator without touching the front.[17][20]

Hand Hygiene: Perform thorough hand washing.[20]

Protocol for Hazardous Waste Disposal
A systematic approach to hazardous waste disposal is essential for safety and regulatory

compliance.[21][22][23][24]
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Waste Identification and Classification: Identify the waste and classify it according to its

hazards (e.g., flammable, corrosive, toxic, reactive).[22]

Segregation: Segregate incompatible waste streams to prevent dangerous reactions.[24][25]

Containerization: Use appropriate, compatible, and properly labeled containers for waste

collection.[21][23][26] Containers must be kept closed except when adding waste.[23][27]

Labeling: Clearly label each container with "Hazardous Waste," the full chemical name(s) of

the contents, and the associated hazards.[21][23][28]

Storage: Store hazardous waste in a designated, secure area with secondary containment.

[29]

Documentation: Maintain accurate records of the waste generated.[27]

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company to arrange for pickup and

disposal.[27]

Visualizing Safety Workflows
To further clarify these critical procedures, the following diagrams illustrate the logical

relationships and workflows involved in a comprehensive PPE and hazardous waste

management plan.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://enviroserve.com/blog/6-steps-proper-hazardous-waste-disposal/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://ehs.utk.edu/wp-content/uploads/2019/06/EC-003-Hazardous-Waste-Reduction-Plan.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.tmcc.edu/environmental-health-safety/policies-and-procedures/hazardous-waste-management-plan
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://luna.edu/media/page_files/Hazardous_Waste_Management_Plan.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastemanagementplan.pdf
https://publicsafety.lafayette.edu/wp-content/uploads/sites/86/2019/11/23-Hazardous-Waste-with-Appendices.pdf
https://luna.edu/media/page_files/Hazardous_Waste_Management_Plan.pdf
https://luna.edu/media/page_files/Hazardous_Waste_Management_Plan.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Assessment

PPE Selection

Implementation & Use

Identify Hazardous Material & Task

Review Safety Data Sheet (SDS)

Assess Potential Exposure Routes
(Inhalation, Skin, Ingestion, Injection)

Determine Required PPE Level
(A, B, C, or D)

Select Specific PPE Components
(Gloves, Respirator, Suit, etc.)

Consult Chemical Resistance Charts

Training on Donning, Doffing,
& Limitations

Proper Use of PPE During Task

Inspect PPE Before & After Use

Click to download full resolution via product page

PPE Selection Workflow Diagram.
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Waste Generation & Collection

On-Site Storage

Final Disposal

Identify & Classify Waste

Segregate Incompatible Wastes

Select & Label Appropriate Container

Store in Designated Area

Use Secondary Containment

Maintain Waste Log

Schedule Pickup with EHS/
Licensed Vendor

Complete Manifest/Paperwork

Transport to Treatment, Storage,
& Disposal Facility (TSDF)
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Hazardous Waste Disposal Plan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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